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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830

Introduction

Metam-sodium is a broad-spectrum soil fumigant widely employed in agriculture for the pre-
plant control of a diverse range of soil-borne pests, including plant-parasitic nematodes, fungi,
and weeds.[1] Its efficacy, particularly against economically significant nematodes such as root-
knot nematodes (Meloidogyne spp.), makes it an essential tool in integrated pest management
strategies for numerous high-value crops.[1][2] Metam-sodium is a water-soluble liquid that,
upon introduction into the soil, decomposes to release methyl isothiocyanate (MITC), a volatile
and potent biocide that is the primary active agent responsible for its nematicidal activity.[1][3]
[4][5] The effectiveness of metam-sodium is highly dependent on proper soil preparation,
application technique, and favorable environmental conditions that ensure the uniform
distribution of MITC throughout the soil profile.[1][6]

This document provides detailed application notes and protocols for the use of metam-sodium
in controlling nematode populations, intended for researchers, scientists, and drug
development professionals.

Mechanism of Action

The primary mode of action of metam-sodium involves its chemical conversion into methyl
isothiocyanate (MITC) in the presence of soil moisture.[3][5] This transformation is a rapid,
abiotic decomposition process.[5][7] The resulting MITC gas disperses through the soil pores,
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primarily in the water phase, where it exerts its biocidal effects.[1] The toxicity of MITC is non-
specific, involving the denaturation of essential proteins and enzymes within nematodes and
other target organisms through interactions with sulfhydryl groups, leading to widespread

cellular disruption and mortality.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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